Cas no 2171834-26-5 (2-(methoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(methoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2171834-26-5
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 6240366
• PubChem ID: 165802443
• Update Time: 2025-10-28

2-(methoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid
• EN300-1458273
• 2171834-26-5

• Inchi： 1S/C11H15NO4S/c1-4-6(5-2)8-7(10(13)14)12-9(17-8)11(15)16-3/h6H,4-5H2,1-3H3,(H,13,14)
• InChI Key： ZRAFYVQOSWUYIS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC(C(=O)O)=C1C(CC)CC

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(methoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid

2-(Methoxycarbonyl)-5-(Pentan-3-yl)-1,3-Thiazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 2-(methoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid, with the CAS number 2171834-26-5, is a unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a methoxycarbonyl group at position 2 and a pentan-3-yl substituent at position 5 adds complexity to its structure, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound as a building block in drug design. Its thiazole core is known for its versatility in binding to biological targets, such as enzymes and receptors. The methoxycarbonyl group introduces additional functionality, enabling the compound to participate in various chemical reactions, including esterifications and amidations. This makes it an ideal candidate for exploring new drug candidates with improved bioavailability and efficacy.

The synthesis of 2-(methoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, reducing reaction times, and minimizing by-products.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate ion channels suggests potential applications in treating neurological disorders. These findings underscore the importance of further research into its pharmacokinetic properties and toxicity profile.

The structural features of this compound also make it suitable for materials science applications. The thiazole ring's aromaticity contributes to stability, while the side chains provide opportunities for functionalization. Researchers are exploring its use as a precursor for advanced materials, such as polymers and sensors, where its unique electronic properties could be leveraged.

In conclusion, 2-(methoxycarbonyl)-5-(pentan-3-yl)-1,3-thiazole-4-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its structure lends itself to innovative uses in drug discovery and materials science, while ongoing research continues to uncover new insights into its properties and potential. As advancements in synthetic methods and biological testing continue, this compound is poised to play an increasingly important role in both academic and industrial settings.